Cas no 1234503-56-0 (Methyl 3-3-(Dimethylamino)phenylpropanoate)

• Product Name: Methyl 3-3-(Dimethylamino)phenylpropanoate
• CAS No: 1234503-56-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5050472
• PubChem ID: 75481668
• Update Time: 2025-05-26

Methyl 3-3-(Dimethylamino)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[3-(dimethylamino)phenyl]propanoate
• Methyl 3-3-(Dimethylamino)phenylpropanoate

• Inchi： 1S/C12H17NO2/c1-13(2)11-6-4-5-10(9-11)7-8-12(14)15-3/h4-6,9H,7-8H2,1-3H3
• InChI Key： ZYNQHQZLWXVHII-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC=C(C=1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on Methyl 3-3-(Dimethylamino)phenylpropanoate

Methyl 3-(3-(Dimethylamino)phenyl)propanoate: A Comprehensive Overview

Methyl 3-(3-(Dimethylamino)phenyl)propanoate, also known by its CAS number 1234503-56-0, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a dimethylamino-substituted phenyl ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 3-(3-(Dimethylamino)phenyl)propanoate typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, aligning with the growing demand for sustainable chemical manufacturing practices. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and improve yields, further enhancing its industrial viability.

One of the most notable applications of this compound is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of Methyl 3-(3-(Dimethylamino)phenyl)propanoate exhibit potential anti-inflammatory and analgesic properties. These findings have sparked interest in exploring its utility as a lead compound for developing novel therapeutic agents targeting chronic pain conditions.

In the realm of agrochemistry, this compound has demonstrated promising results as a plant growth regulator. Field trials conducted in recent years have indicated that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This application is particularly relevant given the increasing demand for sustainable agricultural practices to address global food security challenges.

From a materials science perspective, Methyl 3-(3-(Dimethylamino)phenyl)propanoate has been investigated for its potential use in the development of advanced polymers and coatings. Its ability to form stable cross-linked networks under specific conditions makes it a candidate for high-performance materials with applications in electronics and aerospace industries.

Recent research has also delved into the environmental impact of this compound, particularly its biodegradation pathways and toxicity profiles. Studies suggest that under aerobic conditions, it undergoes rapid microbial degradation, minimizing its ecological footprint. However, further investigations are required to fully understand its long-term effects on aquatic ecosystems.

In conclusion, Methyl 3-(3-(Dimethylamino)phenyl)propanoate (CAS No. 1234503-56-0) stands out as a multifaceted compound with diverse applications across various industries. Its chemical versatility, coupled with ongoing advancements in synthesis and application development, positions it as a key player in future innovations within the chemical sciences.